Cas no 1228631-69-3 (Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate)

Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate is a fluorinated spirocyclic compound featuring a diazaspiro[3.5]nonane core structure. The presence of two fluorine atoms at the 5-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, facilitating further derivatization under mild conditions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its rigid spirocyclic framework and fluorine-induced electronic effects. Its high purity and well-defined stereochemistry make it suitable for precision applications in drug discovery and development.

Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate structure

1228631-69-3 structure

Product Name:Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate

CAS No:1228631-69-3

MF:C₁₂H₂₀F₂N₂O₂

MW:262.296210289001

MDL:MFCD14581448

CID:4563993

PubChem ID:49761221

Update Time:2025-07-02

Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate
- 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 5,5-difluoro-, 1,1-dimethylethyl ester
- SB22200
- 5,5-DIFLUORO-2,7-DIAZA-SPIRO[3.5]NONANE-7-CARBOXYLIC ACID TERT-BUTYL ESTER
- AS-52997
- tert-butyl5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate
- 1228631-69-3
- AKOS027325644
- P15958
- SY099702
- 7-Boc-5,5-difluoro-2,7-diazaspiro[3.5]nonane
- SCHEMBL23763417
- CS-0048194
- MFCD14581448
- Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate
- MDL： MFCD14581448
- Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-5-4-11(6-15-7-11)12(13,14)8-16/h15H,4-8H2,1-3H3
- InChI Key： DPKMOHMENJEEJV-UHFFFAOYSA-N
- SMILES： FC1(CN(C(=O)OC(C)(C)C)CCC21CNC2)F

Computed Properties

Exact Mass: 262.14928421 g/mol
Monoisotopic Mass: 262.14928421 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.6
Molecular Weight: 262.30

Experimental Properties

Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (24 g/l) (25 º C),

Tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB485873-100 mg	tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate, 95%; .	1228631-69-3	95%	100mg	€668.60	2023-06-13
abcr	AB485873-250 mg	tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate, 95%; .	1228631-69-3	95%	250mg	€1032.40	2023-06-13
TRC	B789473-2.5mg	tert-Butyl 5,5-Difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3		2.5mg	$ 50.00	2022-06-01
TRC	B789473-5mg	tert-Butyl 5,5-Difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3		5mg	$ 70.00	2022-06-01
TRC	B789473-25mg	tert-Butyl 5,5-Difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3		25mg	$ 275.00	2022-06-01
Chemenu	CM206196-1g	tert-Butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3	95%	1g	$1574	2022-06-13
Chemenu	CM206196-100mg	tert-Butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3	95%	100mg	$623	2023-03-07
Chemenu	CM206196-250mg	tert-Butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3	95%	250mg	$985	2023-03-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1230-100MG	tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3	97%	100MG	￥ 2,692.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1230-250MG	tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-7-carboxylate	1228631-69-3	97%	250MG	￥ 4,303.00	2023-03-31